![molecular formula C14H8FNO6 B6406310 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% CAS No. 1261956-56-2](/img/structure/B6406310.png)
3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95%
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Overview
Description
3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid (5-FCN) is a novel fluorinated carboxylic acid that has been widely studied in recent years. It is a highly versatile compound with a wide range of applications in scientific research, including synthesis, drug discovery, and biochemistry. 5-FCN is synthesized in a two-step process involving the conversion of 5-carboxy-2-fluorophenylacetic acid to 5-FCN via nitration. This compound has been found to have a variety of biochemical and physiological effects, as well as numerous advantages and limitations in laboratory experiments.
Scientific Research Applications
3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% has been found to have a wide range of applications in scientific research. It is a versatile compound that can be used as a substrate in biochemistry and drug discovery. 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% has been used in the synthesis of various pharmaceuticals, such as dihydrofolate reductase inhibitors, as well as in the synthesis of other compounds, such as polymers and dyes. Additionally, 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% has been used as a reactant in the synthesis of other fluorinated carboxylic acids, such as 5-fluoropropionic acid and 5-fluoropentanoic acid.
Mechanism of Action
3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% is a highly reactive compound that can undergo a variety of chemical reactions. It is a nucleophilic compound that reacts with electrophiles, such as alkyl halides and nitriles, to form covalent adducts. Additionally, 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% can undergo Michael addition reactions with aldehydes and ketones, as well as substitution reactions with alkyl halides and nitriles.
Biochemical and Physiological Effects
3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as dihydrofolate reductase, as well as to inhibit the growth of certain cancer cell lines. Additionally, 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% has been found to have anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% has numerous advantages and limitations for laboratory experiments. It is a highly reactive compound that can be easily synthesized in a two-step process and can be used in a variety of chemical reactions. Additionally, it is a versatile compound that can be used as a substrate in biochemistry and drug discovery. However, 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% is a highly toxic compound and should be handled with care. Additionally, it is a relatively expensive compound and may not be suitable for large-scale laboratory experiments.
Future Directions
The future of 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% is promising, as it has a wide range of applications in scientific research. It can be used in the synthesis of pharmaceuticals, polymers, and dyes, as well as in the synthesis of other fluorinated carboxylic acids. Additionally, 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects, and further research is needed to explore these effects in more detail. Additionally, 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% can be used as a substrate in drug discovery, and further research is needed to explore its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% is a two-step process involving the conversion of 5-carboxy-2-fluorophenylacetic acid to 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% via nitration. The first step involves the conversion of 5-carboxy-2-fluorophenylacetic acid to 5-nitro-2-fluorophenylacetic acid using nitric acid and sulfuric acid as catalysts. The second step involves the conversion of 5-nitro-2-fluorophenylacetic acid to 3-(5-Carboxy-2-fluorophenyl)-5-nitrobenzoic acid, 95% using nitric acid and sodium nitrite as catalysts. The reaction is carried out at room temperature and the product is isolated by filtration and recrystallization.
Properties
IUPAC Name |
3-(3-carboxy-5-nitrophenyl)-4-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8FNO6/c15-12-2-1-7(13(17)18)6-11(12)8-3-9(14(19)20)5-10(4-8)16(21)22/h1-6H,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEWKQFIBKOVIAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8FNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90690974 |
Source
|
Record name | 6'-Fluoro-5-nitro[1,1'-biphenyl]-3,3'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90690974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261956-56-2 |
Source
|
Record name | 6'-Fluoro-5-nitro[1,1'-biphenyl]-3,3'-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90690974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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